Cas no 1806012-61-2 (2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806012-61-2
• MF: C₇HBrF₃N₃O₃
• MW: 312.00035071373
• CID: 4910242
• Update Time: 2025-10-30

2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7HBrF3N3O3/c8-6-5(17-7(9,10)11)4(14(15)16)3(1-12)2-13-6/h2H
• InChI Key： KCGPKOQLMAGNPJ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(C#N)=CN=1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 350
• XLogP3: 2.6
• Topological Polar Surface Area: 91.7

Additional information on 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806012-61-2)

2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine, identified by its CAS number 1806012-61-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The presence of multiple functional groups, including a bromo substituent, a cyano group, a nitro group, and a trifluoromethoxy group, makes this molecule a versatile intermediate in organic synthesis and drug development.

The structural features of 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine contribute to its unique chemical properties and reactivity. The bromo group at the 2-position provides a site for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of complex molecular architectures. The cyano group at the 5-position introduces a polar electron-withdrawing effect, influencing the electronic properties of the pyridine ring and enhancing its interaction with biological targets. The nitro group at the 4-position further increases the electrophilicity of the ring, making it susceptible to reduction or nucleophilic substitution reactions. Finally, the trifluoromethoxy group at the 3-position adds both lipophilicity and metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The compound 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine has emerged as a valuable building block in this endeavor. Its multifunctional nature allows for the rapid construction of diverse libraries of compounds that can be screened for biological activity. For instance, studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of electron-withdrawing groups and electron-donating substituents in this molecule optimizes its binding affinity to target proteins.

The pharmaceutical industry has shown particular interest in pyridine-based compounds due to their broad spectrum of biological activities. Researchers have leveraged the reactivity of 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine to develop molecules with potential applications in antiviral, antibacterial, and anticancer therapies. One notable area of investigation is its role in creating small-molecule inhibitors that disrupt essential metabolic pathways in pathogens. By targeting specific enzymes or receptors, these inhibitors can effectively modulate disease processes without causing undue side effects.

The synthetic methodologies employed in handling 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine are also worth mentioning. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been utilized to enhance reaction efficiency and yield. These methods not only reduce the environmental impact of chemical processes but also allow for scalability, which is essential for industrial production. Additionally, computational modeling and high-throughput screening have been integrated into drug discovery pipelines to accelerate the identification of lead compounds derived from this intermediate.

The safety profile of 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine is another critical consideration in its application within pharmaceutical research. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure worker safety and environmental protection. Storage conditions should be controlled to prevent degradation or unwanted side reactions, and exposure should be minimized through the use of personal protective equipment (PPE).

The future prospects for this compound are promising, with ongoing research exploring new synthetic routes and applications. Collaborative efforts between academia and industry are likely to yield innovative derivatives with enhanced pharmacological properties. As our understanding of molecular interactions continues to evolve, so too will the role of intermediates like 2-Bromo-5-cyano-4-nitro-3-(trifluoromethoxy)pyridine in shaping the next generation of therapeutics.